Cas no 1823315-91-8 (N-Ethyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride)

• Product Name: N-Ethyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride
• CAS No: 1823315-91-8
• MF: C₆H₁₃ClN₄
• MW: 176.647219419479
• MDL: MFCD28125958
• CID: 5044379
• PubChem ID: 86262342
• Update Time: 2025-10-21

N-Ethyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride
• N-ethyl-2-(triazol-2-yl)ethanamine;hydrochloride
• N-Ethyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride

• MDL： MFCD28125958
• Inchi： 1S/C6H12N4.ClH/c1-2-7-5-6-10-8-3-4-9-10;/h3-4,7H,2,5-6H2,1H3;1H
• InChI Key： FVBYBNPHBSYOBZ-UHFFFAOYSA-N
• SMILES： Cl.N(CC)CCN1N=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 79.8
• Topological Polar Surface Area: 42.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on N-Ethyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride

Research Brief on N-Ethyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine Hydrochloride (CAS: 1823315-91-8)

N-Ethyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride (CAS: 1823315-91-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole moiety and ethylamine hydrochloride structure, has shown promising potential in various therapeutic applications, including drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

Recent studies have highlighted the significance of the triazole ring in medicinal chemistry due to its stability, hydrogen bonding capacity, and ability to mimic amide bonds. The incorporation of this moiety in N-Ethyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride enhances its pharmacokinetic properties, making it a viable candidate for further investigation. Researchers have employed click chemistry techniques to synthesize this compound efficiently, ensuring high yield and purity, which are critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that N-Ethyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride exhibits notable bioactivity, particularly in modulating specific biological pathways. For instance, preliminary data suggest its role as a potential inhibitor of certain enzymes involved in inflammatory responses, positioning it as a candidate for anti-inflammatory drug development. Additionally, its interaction with cellular receptors has been explored, revealing its ability to influence signal transduction pathways, which could be leveraged in oncology research.

The compound's physicochemical properties, such as solubility and stability under physiological conditions, have been thoroughly characterized. These properties are crucial for its formulation into drug products and for understanding its behavior in biological systems. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring the reliability of experimental results.

Despite the promising findings, challenges remain in optimizing the compound's efficacy and minimizing potential side effects. Future research directions include structure-activity relationship (SAR) studies to refine its biological activity and the development of derivatives with improved therapeutic profiles. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications.

In conclusion, N-Ethyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and demonstrated bioactivity underscore its potential as a therapeutic agent. Continued investigation and interdisciplinary collaboration will be pivotal in unlocking its full potential and advancing its application in medicine.